Cas no 85889-27-6 ((3beta)-23,28-dihydroxy-28-oxoolean-12-en-3-yl beta-D-glucopyranosiduronic acid)

• Product Name: (3beta)-23,28-dihydroxy-28-oxoolean-12-en-3-yl beta-D-glucopyranosiduronic acid
• CAS No: 85889-27-6
• MF: C₃₆H₅₆O₁₀
• MW: 648.823852539063
• CID: 1846800
• PubChem ID: 158891
• Update Time: 2025-04-21

(3beta)-23,28-dihydroxy-28-oxoolean-12-en-3-yl beta-D-glucopyranosiduronic acid Chemical and Physical Properties

Names and Identifiers

• (3beta)-23,28-dihydroxy-28-oxoolean-12-en-3-yl beta-D-glucopyranosiduronic acid
• (+)-Caryocaroside II-5
• (+)-Copteroside B
• Copteroside B
• beta-D-Glucopyranosiduronic acid, (3beta,4alpha)-17-carboxy-23-hydroxy-28-norolean-12-en-3-yl
• 23,28-Dihydroxy-28-oxoolean-12-en-3-yl hexopyranosiduronic acid
• 85889-27-6
• DTXSID301006454

• Inchi： 1S/C36H56O10/c1-31(2)13-15-36(30(43)44)16-14-34(5)19(20(36)17-31)7-8-22-32(3)11-10-23(33(4,18-37)21(32)9-12-35(22,34)6)45-29-26(40)24(38)25(39)27(46-29)28(41)42/h7,20-27,29,37-40H,8-18H2,1-6H3,(H,41,42)(H,43,44)/t20-,21+,22+,23-,24-,25-,26+,27-,29+,32-,33-,34+,35+,36-/m0/s1
• InChI Key： DYFUVQSGLMQLRX-ALBXZGMBSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CCC(C)(C)C[C@H]5C4=CC[C@@H]32)[C@]1(C)CO

Computed Properties

• Exact Mass: 648.38734798g/mol
• Monoisotopic Mass: 648.38734798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 5
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 174Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins